Cas no 850589-47-8 ([3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid)
850589-47-8 structure
Product Name:[3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid
CAS No:850589-47-8
MF:C9H11BClNO3
MW:227.452541589737
MDL:MFCD07363772
CID:720667
Update Time:2024-12-09
[3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Chloro-4-(dimethylcarbamoyl)phenyl)boronic acid
- 3-Chloro-4-(dimethylcarbamoyl)benzeneboronic acid
- [3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid
- 3-Chloro-4-(N,N-dimethylcarbamoyl)phenylboronic acid
- Boronic acid,B-[3-chloro-4-[(dimethylamino)carbonyl]phenyl]-
- B-[3-Chloro-4-[(dimethylamino)carbonyl]phenyl]boronic acid (ACI)
- Boronic acid, [3-chloro-4-[(dimethylamino)carbonyl]phenyl]- (9CI)
- (3-Chloro-4-(dimethylaminocarbonyl)phenyl)boronic acid
- 3-Chloro-4-(dimethylcarbamoyl)phenylboronic acid
- [3-Chloro-4-(dimethylcarbamoylcarbonyl)phenyl]boronic acid
-
- MDL: MFCD07363772
- Inchi: 1S/C9H11BClNO3/c1-12(2)9(13)7-4-3-6(10(14)15)5-8(7)11/h3-5,14-15H,1-2H3
- InChI Key: FRYXYHGYFIBOQR-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)C1C(Cl)=CC(B(O)O)=CC=1
Computed Properties
- Exact Mass: 227.05200
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
Experimental Properties
- Melting Point: 126-132℃
- PSA: 60.77000
- LogP: -0.27840
[3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
[3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
[3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120267-5g |
(3-Chloro-4-(dimethylcarbamoyl)phenyl)boronic acid |
850589-47-8 | 98% | 5g |
$526.90 | 2023-08-31 | |
| Fluorochem | 228723-1g |
3-Chloro-4-(dimethylcarbamoyl)phenyl)boronic acid |
850589-47-8 | 95% | 1g |
£158.00 | 2022-02-28 | |
| Fluorochem | 228723-5g |
3-Chloro-4-(dimethylcarbamoyl)phenyl)boronic acid |
850589-47-8 | 95% | 5g |
£630.00 | 2022-02-28 | |
| Chemenu | CM137219-100mg |
(3-Chloro-4-(dimethylcarbamoyl)phenyl)boronic acid |
850589-47-8 | 95%+ | 100mg |
$56 | 2023-01-09 | |
| Chemenu | CM137219-250mg |
(3-Chloro-4-(dimethylcarbamoyl)phenyl)boronic acid |
850589-47-8 | 95%+ | 250mg |
$94 | 2023-01-09 | |
| Chemenu | CM137219-1g |
(3-Chloro-4-(dimethylcarbamoyl)phenyl)boronic acid |
850589-47-8 | 95%+ | 1g |
$235 | 2023-01-09 | |
| Chemenu | CM137219-5g |
(3-Chloro-4-(dimethylcarbamoyl)phenyl)boronic acid |
850589-47-8 | 95%+ | 5g |
$923 | 2023-01-09 | |
| Apollo Scientific | OR4217-250mg |
3-Chloro-4-(dimethylcarbamoyl)benzeneboronic acid |
850589-47-8 | 98% | 250mg |
£20.00 | 2025-02-20 | |
| Apollo Scientific | OR4217-1g |
3-Chloro-4-(dimethylcarbamoyl)benzeneboronic acid |
850589-47-8 | 98% | 1g |
£105.00 | 2023-04-20 | |
| TRC | C367588-100mg |
3-Chloro-4-(N,N-dimethylcarbamoyl)phenylboronic acid |
850589-47-8 | 100mg |
$ 87.00 | 2023-04-18 |
[3-chloro-4-(dimethylcarbamoyl)phenyl]boronic acid Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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